Cas no 847181-00-4 (8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-3-(4-methoxyphenyl)-4H-chromen-4-one)

8-(4-Ethylpiperazin-1-yl)methyl-7-hydroxy-3-(4-methoxyphenyl)-4H-chromen-4-one is a synthetic chromenone derivative with a complex molecular structure featuring a 4H-chromen-4-one core substituted with a 4-methoxyphenyl group at the 3-position, a hydroxy group at the 7-position, and a (4-ethylpiperazin-1-yl)methyl moiety at the 8-position. This compound exhibits potential pharmacological relevance due to its structural resemblance to bioactive flavonoid scaffolds, which are known for their diverse biological activities. The presence of the ethylpiperazine group enhances solubility and may influence receptor binding affinity, while the methoxyphenyl and hydroxy substitutions contribute to its electronic and steric properties. Its well-defined structure makes it a valuable intermediate for further medicinal chemistry research and drug development.

8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-3-(4-methoxyphenyl)-4H-chromen-4-one structure

847181-00-4 structure

Product Name:8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-3-(4-methoxyphenyl)-4H-chromen-4-one

CAS No:847181-00-4

MF:C₂₃H₂₆N₂O₄

MW:394.463546276093

CID:5420045

Update Time:2025-05-30

8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-3-(4-methoxyphenyl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

- 8-[(4-ethylpiperazin-1-yl)methyl]-7-hydroxy-3-(4-methoxyphenyl)chromen-4-one
- 8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-3-(4-methoxyphenyl)-4H-chromen-4-one
- Inchi： 1S/C23H26N2O4/c1-3-24-10-12-25(13-11-24)14-19-21(26)9-8-18-22(27)20(15-29-23(18)19)16-4-6-17(28-2)7-5-16/h4-9,15,26H,3,10-14H2,1-2H3
- InChI Key： VOBZFIRTULLBNJ-UHFFFAOYSA-N
- SMILES： C1OC2=C(CN3CCN(CC)CC3)C(O)=CC=C2C(=O)C=1C1=CC=C(OC)C=C1

8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-3-(4-methoxyphenyl)-4H-chromen-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3385-1172-2μmol	8-[(4-ethylpiperazin-1-yl)methyl]-7-hydroxy-3-(4-methoxyphenyl)-4H-chromen-4-one	847181-00-4	2μmol	$57.0	2023-09-11
Life Chemicals	F3385-1172-5μmol	8-[(4-ethylpiperazin-1-yl)methyl]-7-hydroxy-3-(4-methoxyphenyl)-4H-chromen-4-one	847181-00-4	5μmol	$63.0	2023-09-11
Life Chemicals	F3385-1172-10μmol	8-[(4-ethylpiperazin-1-yl)methyl]-7-hydroxy-3-(4-methoxyphenyl)-4H-chromen-4-one	847181-00-4	10μmol	$69.0	2023-09-11
Life Chemicals	F3385-1172-20μmol	8-[(4-ethylpiperazin-1-yl)methyl]-7-hydroxy-3-(4-methoxyphenyl)-4H-chromen-4-one	847181-00-4	20μmol	$79.0	2023-09-11
Life Chemicals	F3385-1172-1mg	8-[(4-ethylpiperazin-1-yl)methyl]-7-hydroxy-3-(4-methoxyphenyl)-4H-chromen-4-one	847181-00-4	1mg	$54.0	2023-09-11
Life Chemicals	F3385-1172-2mg	8-[(4-ethylpiperazin-1-yl)methyl]-7-hydroxy-3-(4-methoxyphenyl)-4H-chromen-4-one	847181-00-4	2mg	$59.0	2023-09-11
Life Chemicals	F3385-1172-3mg	8-[(4-ethylpiperazin-1-yl)methyl]-7-hydroxy-3-(4-methoxyphenyl)-4H-chromen-4-one	847181-00-4	3mg	$63.0	2023-09-11
Life Chemicals	F3385-1172-4mg	8-[(4-ethylpiperazin-1-yl)methyl]-7-hydroxy-3-(4-methoxyphenyl)-4H-chromen-4-one	847181-00-4	4mg	$66.0	2023-09-11
Life Chemicals	F3385-1172-5mg	8-[(4-ethylpiperazin-1-yl)methyl]-7-hydroxy-3-(4-methoxyphenyl)-4H-chromen-4-one	847181-00-4	5mg	$69.0	2023-09-11
Life Chemicals	F3385-1172-10mg	8-[(4-ethylpiperazin-1-yl)methyl]-7-hydroxy-3-(4-methoxyphenyl)-4H-chromen-4-one	847181-00-4	10mg	$79.0	2023-09-11

8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-3-(4-methoxyphenyl)-4H-chromen-4-one Related Literature

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Additional information on 8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-3-(4-methoxyphenyl)-4H-chromen-4-one

Research Brief on 8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-3-(4-methoxyphenyl)-4H-chromen-4-one (CAS: 847181-00-4)

The compound 8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-3-(4-methoxyphenyl)-4H-chromen-4-one (CAS: 847181-00-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent modulator of kinase activity, particularly in the context of cancer therapy. Structural analysis reveals that the chromen-4-one scaffold, combined with the 4-ethylpiperazine moiety, contributes to its high affinity for specific kinase targets. Computational docking studies further support these findings, demonstrating favorable binding interactions with key residues in the ATP-binding pocket of target kinases.

In vitro and in vivo evaluations have shown promising results. For instance, the compound exhibits significant antiproliferative effects against a panel of cancer cell lines, with IC50 values in the low micromolar range. Mechanistic studies indicate that it induces cell cycle arrest and apoptosis via the modulation of downstream signaling pathways, including PI3K/AKT and MAPK. These findings suggest its potential as a lead compound for further optimization and development.

Additionally, recent pharmacokinetic studies have provided insights into the compound's ADME (absorption, distribution, metabolism, and excretion) profile. While it demonstrates good oral bioavailability, challenges such as metabolic stability and plasma protein binding need to be addressed in future research. Structural modifications, such as the introduction of fluorine atoms or alterations to the piperazine ring, are currently being explored to enhance its drug-like properties.

In conclusion, 8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-3-(4-methoxyphenyl)-4H-chromen-4-one represents a promising candidate for therapeutic development, particularly in oncology. Further studies are warranted to elucidate its full mechanistic potential and to optimize its pharmacokinetic and pharmacodynamic profiles. Collaborative efforts between academia and industry will be crucial to advancing this compound toward clinical trials.